![molecular formula C14H14ClNO2S B281120 4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide](/img/structure/B281120.png)
4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide
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Overview
Description
4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide, also known as CDPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CDPS is a sulfonamide derivative that can be synthesized using different methods, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Scientific Research Applications
4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its potential as a therapeutic agent for Alzheimer's disease, as it has been shown to inhibit the formation of amyloid beta peptides, which are associated with the development of the disease.
In materials science, this compound has been investigated for its potential as a building block for the synthesis of functional materials. This compound has been shown to form self-assembled monolayers on gold surfaces, which can be used to modify the surface properties of materials. This compound has also been studied for its potential as a catalyst for various chemical reactions, including the oxidation of alcohols and the reduction of nitro compounds.
Mechanism of Action
The mechanism of action of 4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes or proteins involved in various cellular processes. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of amyloid beta peptide formation, and the modulation of enzyme activity. This compound has also been shown to have anti-inflammatory effects, as it has been shown to inhibit the production of pro-inflammatory cytokines in response to lipopolysaccharide stimulation.
Advantages and Limitations for Lab Experiments
4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide has several advantages for lab experiments, including its relatively simple synthesis method, its potential as a building block for functional materials, and its potential as a catalyst for various chemical reactions. However, this compound also has some limitations, including its relatively low yield and its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for the research of 4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide, including the investigation of its potential as an anticancer agent, the development of new synthesis methods to improve its yield, and the exploration of its potential as a therapeutic agent for Alzheimer's disease. This compound also has potential applications in materials science and catalysis, and further research in these areas could lead to the development of new materials and chemical processes.
Synthesis Methods
4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide can be synthesized using different methods, including the reaction of 4-chloro-N,3-dimethylbenzenesulfonamide with phenyllithium or phenylmagnesium bromide. Another method involves the reaction of 4-chloro-N,3-dimethylbenzenesulfonamide with aniline in the presence of a palladium catalyst. The yield of this compound can vary depending on the synthesis method used, but it typically ranges from 50-80%.
Properties
Molecular Formula |
C14H14ClNO2S |
---|---|
Molecular Weight |
295.8 g/mol |
IUPAC Name |
4-chloro-N,3-dimethyl-N-phenylbenzenesulfonamide |
InChI |
InChI=1S/C14H14ClNO2S/c1-11-10-13(8-9-14(11)15)19(17,18)16(2)12-6-4-3-5-7-12/h3-10H,1-2H3 |
InChI Key |
HWBUUVZCYUTCFJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N(C)C2=CC=CC=C2)Cl |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N(C)C2=CC=CC=C2)Cl |
Origin of Product |
United States |
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